BENGHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry of 2-lIsopropoxy-5-
methylaniline: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Isopropoxy-5-methylaniline

Cat. No.: B7824645

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of
2-Isopropoxy-5-methylaniline. While a publicly available mass spectrum for this specific
compound is not readily found, this document outlines the predicted fragmentation patterns
based on established principles of mass spectrometry for aromatic amines and ethers.
Furthermore, it details a robust experimental protocol for its analysis and presents key data and
workflows in the requested formats.

Molecular Characteristics

2-Isopropoxy-5-methylaniline has the chemical formula C10H1sNO. Its molecular weight is a
fundamental piece of data in mass spectrometry.

e Monoisotopic Mass: 165.1154 g/mol

e Average Mass: 165.232 g/mol

Predicted Electron lonization (El) Mass Spectrum
and Fragmentation

Electron ionization is a hard ionization technique that leads to extensive fragmentation,
providing a detailed fingerprint of the molecule's structure. The following table summarizes the
predicted major fragments for 2-lsopropoxy-5-methylaniline under El conditions. The
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molecular ion (Me+) is expected to be observed, and its odd nominal mass is consistent with
the nitrogen rule for a compound with one nitrogen atom.

_ Proposed Fragment
m/z (predicted) | Neutral Loss Notes
on

165 [C10H15sNO]e+ - Molecular lon

Loss of a methyl
150 [CoH12NO]+ [CH3]e radical from the
isopropyl group.

Loss of the isopropyl
radical via alpha-
cleavage at the ether
122 [C7HsNO]+ [C3H7]e oxygen. This is a
common
fragmentation

pathway for ethers.

Loss of acetone via a
107 [C7HoN]e+ [C3H6O] rearrangement
reaction.

Loss of the isopropoxy
91 [CeHsN]e+ [CaH100] group and a methyl
group.

Proposed Fragmentation Pathway

The fragmentation of 2-lIsopropoxy-5-methylaniline in an electron ionization mass
spectrometer is predicted to proceed through several key pathways initiated by the removal of
an electron to form the molecular ion. The primary cleavage events are expected to occur at
the isopropoxy group, which is the most labile part of the molecule.
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[C1O0H15NO]+
m/z = 165
(Molecular lon)

- [CH3] [C3H7] - C3H60

[COH12NO]+ [C7THBNO]+ [C7THIN]*+
m/z = 150 m/z = 122 m/z = 107

CH3CHO

[C6H5N]*+
m/z = 91

Click to download full resolution via product page

Proposed El Fragmentation Pathway

Experimental Protocol: GC-MS Analysis

A standard method for the analysis of 2-Isopropoxy-5-methylaniline would involve Gas
Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation

» Standard Solution: Prepare a 1 mg/mL stock solution of 2-lsopropoxy-5-methylaniline in a
high-purity solvent such as methanol or acetonitrile.

» Working Solutions: Perform serial dilutions from the stock solution to create a series of
calibration standards (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

e Matrix Samples (e.g., in a drug formulation): Dissolve the formulation in a suitable solvent
and dilute to fall within the calibration range. A solid-phase extraction (SPE) or liquid-liquid
extraction (LLE) may be necessary to remove interfering matrix components.

2. Gas Chromatography (GC) Conditions

e GC System: A standard gas chromatograph equipped with a split/splitless injector.
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e Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30
m X 0.25 mm i.d., 0.25 pm film thickness).

« Injector Temperature: 250 °C.
 Injection Mode: Splitless (for higher sensitivity) or split, depending on the concentration.
e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Oven Temperature Program:
o Initial temperature: 80 °C, hold for 1 minute.
o Ramp: Increase to 280 °C at a rate of 15 °C/min.
o Final hold: Hold at 280 °C for 5 minutes.
3. Mass Spectrometry (MS) Conditions
e MS System: A quadrupole or ion trap mass spectrometer.
« lonization Mode: Electron lonization (El).
 lonization Energy: 70 eV.
e Source Temperature: 230 °C.
e Quadrupole Temperature: 150 °C.
e Scan Mode: Full scan.
e Mass Range: m/z 40-400.
o Solvent Delay: 3 minutes (to prevent flament damage from the solvent).

Experimental Workflow

The overall process for analyzing 2-Isopropoxy-5-methylaniline by GC-MS follows a
structured workflow from sample receipt to final data analysis and reporting.
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GC-MS Experimental Workflow
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 To cite this document: BenchChem. [Mass Spectrometry of 2-Isopropoxy-5-methylaniline: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824645#mass-spectrometry-of-2-isopropoxy-5-
methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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